Cas no 1203567-06-9 ((3aR,6aS)-hexahydro-1,3dioxolo4,5-cpyrrol-2-one)

• Product Name: (3aR,6aS)-hexahydro-1,3dioxolo4,5-cpyrrol-2-one
• CAS No: 1203567-06-9
• MF: C₅H₇NO₃
• MW: 129.113981485367
• CID: 6265808
• PubChem ID: 58395900
• Update Time: 2025-11-02

(3aR,6aS)-hexahydro-1,3dioxolo4,5-cpyrrol-2-one Chemical and Physical Properties

Names and Identifiers

• (3aR,6aS)-hexahydro-1,3dioxolo4,5-cpyrrol-2-one
• SCHEMBL2238452
• (3aR,6aS)-hexahydro-[1,3]dioxolo[4,5-c]pyrrol-2-one
• EN300-1662953
• 1203567-06-9
• cis-Tetrahydro-3aH-[1,3]dioxolo[4,5-c]pyrrol-2-one
• ANAXZYNZYYOMMG-ZXZARUISSA-N

• Inchi： 1S/C5H7NO3/c7-5-8-3-1-6-2-4(3)9-5/h3-4,6H,1-2H2/t3-,4+
• InChI Key： ANAXZYNZYYOMMG-ZXZARUISSA-N
• SMILES： O1C(=O)O[C@@H]2CNC[C@H]12

Computed Properties

• Exact Mass: 129.042593085g/mol
• Monoisotopic Mass: 129.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Carbonic acid diesters

Additional information on (3aR,6aS)-hexahydro-1,3dioxolo4,5-cpyrrol-2-one

Exploring the Unique Properties and Applications of (3aR,6aS)-hexahydro-1,3dioxolo4,5-cpyrrol-2-one (CAS No. 1203567-06-9)

In the realm of organic chemistry, (3aR,6aS)-hexahydro-1,3dioxolo4,5-cpyrrol-2-one (CAS No. 1203567-06-9) stands out as a compound of significant interest due to its unique structural features and potential applications. This bicyclic lactam, characterized by its hexahydro-1,3dioxolo4,5-cpyrrol-2-one core, has garnered attention in pharmaceutical research, material science, and synthetic chemistry. Its stereochemistry, denoted by the (3aR,6aS) configuration, plays a pivotal role in its reactivity and biological interactions, making it a valuable scaffold for drug discovery and development.

Recent advancements in computational chemistry and artificial intelligence (AI) have fueled interest in compounds like (3aR,6aS)-hexahydro-1,3dioxolo4,5-cpyrrol-2-one. Researchers are leveraging machine learning models to predict its physicochemical properties, such as solubility, stability, and binding affinity, which are critical for optimizing its use in drug formulations. Searches for "bicyclic lactam applications" or "CAS 1203567-06-9 synthesis" have surged, reflecting the growing demand for innovative synthetic routes and greener methodologies. This compound's versatility also aligns with the global push for sustainable chemistry, as its derivatives may serve as eco-friendly intermediates in industrial processes.

The pharmaceutical industry has shown particular interest in (3aR,6aS)-hexahydro-1,3dioxolo4,5-cpyrrol-2-one due to its potential as a building block for bioactive molecules. Its rigid bicyclic structure mimics natural alkaloids, making it a promising candidate for targeting neurological and metabolic disorders. Online queries like "hexahydro-1,3dioxolo4,5-cpyrrol-2-one derivatives" and "stereoselective synthesis of (3aR,6aS) compounds" highlight the need for detailed studies on its stereochemical control and functionalization. Furthermore, its compatibility with click chemistry and other modern synthetic techniques opens doors to novel drug conjugates and biomaterials.

Beyond pharmaceuticals, CAS No. 1203567-06-9 has potential applications in agrochemicals and specialty chemicals. Its stability under varying pH conditions and thermal resistance make it suitable for formulating controlled-release pesticides or high-performance polymers. The rise in searches for "green chemistry lactams" and "bicyclic heterocycles in materials science" underscores the compound's relevance in addressing environmental challenges. Researchers are also exploring its use in catalysis, where its chiral environment could enable asymmetric transformations with high enantioselectivity.

In conclusion, (3aR,6aS)-hexahydro-1,3dioxolo4,5-cpyrrol-2-one (CAS No. 1203567-06-9) represents a multifaceted compound with broad scientific and industrial implications. Its structural elegance, combined with the growing emphasis on sustainable and precision chemistry, positions it as a key player in future innovations. As interest in "stereochemically complex lactams" and "CAS 1203567-06-9 applications" continues to rise, further research will undoubtedly uncover new possibilities for this remarkable molecule.